Cas no 16017-63-3 (2-4-(Phenylsulfonyl)piperazino-1-ethanol)

2-4-(Phenylsulfonyl)piperazino-1-ethanol Properties

Names and Identifiers

• 2-(4-(Phenylsulfonyl)piperazin-1-yl)ethanol
• 1-Piperazineethanol,4-(phenylsulfonyl)-
• 2-[4-(benzenesulfonyl)piperazin-1-yl]ethanol
• 2-[4-(PHENYLSULFONYL)PIPERAZINO]-1-ETHANOL
• 1-benzenesulfonyl-4-(2-hydroxy-ethyl)-piperazine
• 1-Benzolsulfonyl-4-(2-hydroxyethyl)-piperazin
• 2-(4-Benzenesulfonyl-piperazin-1-yl)-ethanol
• 2-[4-(Phenylsulfonyl)-1-Piperazinyl]Ethanol
• 2-[4-(phenylsulfonyl)piperazin-1-yl]ethanol
• Benzolsulfonsaeure-N'-(2-hydroxy-ethyl)-piperazid
• SR-01000325910-1
• MFCD01211968
• J-505863
• SCHEMBL10979638
• 16017-63-3
• BAS 00623072
• AKOS002910098
• SR-01000325910
• CHEMBL257075
• HMS2836H13
• CS-0156056
• 2-[4-(Benzenesulfonyl)piperazin-1-yl]ethan-1-ol
• D83850
• AG-690/11632137
• MLS001209462
• SMR000514808
• FT-0681155
• TimTec1_002928
• Oprea1_453562
• BRD-K03331866-001-01-2
• DTXSID60349927
• HMS1542F02
• 1-Piperazineethanol, 4-(phenylsulfonyl)-
• 1-(2-hydroxyethyl)-4-(phenylsulfonyl)piperazine
• Oprea1_770905
• 2-[4-(phenylsulfonyl)piperazino]-1-ethanol
• STK049042
• 2-[4-(phenylsulfonyl)-1-piperazinyl]ethanol
• 2-(4-(phenylsulfonyl)piperazin-1-yl)ethanol
• +Expand

• MDL： MFCD01211968
• InChIKey： WUPAFAQQVCZXOD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18N2O3S/c15-11-10-13-6-8-14(9-7-13)18(16,17)12-4-2-1-3-5-12/h1-5,15H,6-11H2
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCO

Computed Properties

• Exact Mass: 270.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 270.10381361g/mol
• Heavy Atom Count: 18
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• LogP: 0.94180
• PSA: 69.23000
• Refractive Index: 1.584
• Boiling Point: 443.6°Cat760mmHg
• Flash Point: 222.1°C
• Density: 1.281

2-4-(Phenylsulfonyl)piperazino-1-ethanol Security Information

• HazardClass：IRRITANT

2-4-(Phenylsulfonyl)piperazino-1-ethanol Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%